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Compound of Interest

Compound Name: 1-(Bromomethyl)-4-propylbenzene
CAS No.: 91062-39-4
Cat. No.: B1290076

Get Quote

Chemical Identity & Relevance

¢ |[UPAC Name: 1-(Bromomethyl)-4-propylbenzene[1][3][4][5]
o Common Name: 4-Propylbenzyl bromide;

-Bromo-4-propyltoluene[1][2][3]

o CAS Number: 91062-39-4 (Note: Often confused with ring-brominated isomer 588-93-2;
ensure specificity for benzylic bromide).[1][3]

¢ Molecular Formula:

[21[3]
¢ Molecular Weight: 213.12 g/mol [1][2]
* Role in Drug Development: A critical alkylating agent used to introduce the 4-propylbenzyl

motif into pharmacophores.[1][2][3] The high reactivity of the benzylic bromide makes it an
ideal electrophile for
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coupling with amines, thiols, and enolates.

Synthesis & Preparation Protocol

To ensure the spectroscopic data corresponds to a high-purity analyte, the compound is
typically synthesized via Wohl-Ziegler bromination.[1][2][3] This radical substitution is preferred
over direct bromination to avoid ring substitution.[1][2][3]

Reaction Pathway

The synthesis utilizes N-bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl
Peroxide) in carbon tetrachloride or trifluorotoluene.[1][2][3]

1-(Bromomethyl)-4-propylbenzene

. Propagation (Target)
4-Propyltoluene _ | NBS,AIBN I[nitiation _ 1 Benzylic Radical

(Precursor) "1 Reflux, cCl4 1 Intermediate

1
_____________ Succinimide
(Precipitate)

|

Click to download full resolution via product page

Figure 1: Radical bromination pathway for the selective synthesis of 1-(Bromomethyl)-4-
propylbenzene.

Critical Protocol Steps

» Stoichiometry: Use 1.05 eq of NBS to 1.0 eq of 4-propyltoluene. Excess NBS leads to gem-
dibromides.[1][2][3]

« Initiation: Degas solvent thoroughly.[1][2][3] Add AIBN (0.05 eq) at reflux temperature (

for

)

 Purification: The product is a lachrymator.[1][2][3] Filter off succinimide while hot.[1][2][3]
Remove solvent in vacuo.[1][2][3][6] Purify via vacuum distillation (bp ~110°C @ 10 mmHQ)
to remove unreacted starting material.
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Spectroscopic Data

The following data represents the standard spectral signature for pure 1-(Bromomethyl)-4-
propylbenzene.

A. Nuclear Magnetic Resonance (
&

NMR)

Solvent;

; Reference: TMS (

0.00 ppm).[1][2][3]
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Ipso carbon
143.2 Singlet Ar-C-Pr (propyl side).
[11[2][3]
Ar-C-CH Ipso carbon
135.1 Singlet (bromide
Br side).[1][2][3]

Expert Insight: The singlet at 4.49 ppm is the primary quality attribute.[1][2][3] If this peak
appears as a quartet or doublet, it indicates incomplete bromination (presence of starting
material methyl at 2.3 ppm) or over-bromination (gem-dibromide methine at ~6.6 ppm).[1][2][3]

B. Infrared Spectroscopy (FT-IR)
Method: Neat liquid film (NaCl plates).[1][2][3]

Wavenumber (

Vibration Mode Intensity Interpretation
)
3025 stretch Weak Aromatic ring protons.
Propyl alkyl chain.[1
2960, 2930 Medium Pyraiey s
stretch [2][3]
Aromatic ring
1610, 1510 stretch Medium breathing modes.[1][2]
[3]
. Benzylic methylene
1205 Medium i
wag wagging.
Diagnostic. Carbon-
605 stretch Strong Bromine bond stretch.

[1](21[3]

C. Mass Spectrometry (GC-MS)

lonization: Electron Impact (El, 70 eV).
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e Molecular lon (
): Peaks at m/z 212 and 214 in a 1:1 ratio.[1][2][3]
o Reasoning: Natural abundance of

(50.7%) and

(49.3%) creates this distinct doublet pattern, confirming the presence of one bromine
atom.[2][3]

o Base Peak (
):m/z 133.[1][2][3]

o Mechanism:[1][7][8][9][10] Heterolytic cleavage of the C-Br bond generates the stable 4-
propyltropylium ion.[1][2][3] This is the dominant fragmentation pathway for benzylic
halides.[1][2][3]

o Fragment:m/z 105 (loss of

from propyl chain of the tropylium ion).[2][3]

Quality Control & Impurity Profiling

In a drug development context, three specific impurities must be monitored.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.guidechem.com/encyclopedia/es/n-propylbenzene-dic1795.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://www.guidechem.com/encyclopedia/es/n-propylbenzene-dic1795.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://www.guidechem.com/encyclopedia/es/n-propylbenzene-dic1795.html
https://www.guidechem.com/encyclopedia/es/1-methyl-3-propylbenzene-dic242578.html
https://pdf.benchchem.com/3318/An_In_depth_Technical_Guide_to_the_Electrophilic_Bromination_of_4_Butyltoluene.pdf
https://chem.libretexts.org/Courses/Smith_College/CHM_223_Chemistry_III%3A_Organic_Chemistry_(2025)/05%3A_Radical_Reactions/5.3_Radical_Bromination_of_Alkenes_Part_II%3A_Allylic_Bromination_with_NBS
https://www.youtube.com/watch?v=YcWf36RHDXU
https://www.guidechem.com/encyclopedia/es/n-propylbenzene-dic1795.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://www.guidechem.com/encyclopedia/es/n-propylbenzene-dic1795.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-propylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-propylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude Reaction Mixture

1H NMR Analysis

v

Check: Methyl Singlet Check: Methine Singlet Check: Aromatic Pattern
@ 2.32 ppm @ ~6.6 ppm (Loss of Symmetry)

Impurity A: Impurity B: Impurity C:
4-Propyltoluene alpha,alpha-Dibromo Ring Brominated
(Starting Material) (Over-reaction) (Isomer)

Click to download full resolution via product page
Figure 2: NMR-based impurity profiling logic for benzylic bromides.
 Starting Material (4-Propyltoluene): Look for the methyl singlet at 2.32 ppm.[1][2][3]

o Hydrolysis Product (Alcohol): If stored improperly, moisture converts the bromide to the
alcohol (

), appearing as a singlet at 4.65 ppm (shift varies with concentration).[1][2][3]

¢ Dibromide: Over-bromination leads to

, Visible as a downfield methine singlet around 6.6 ppm.[1][2][3]

Safety & Handling

¢ Lachrymator: Benzylic bromides are potent tear agents.[1][2][3] All operations must be
performed in a functioning fume hood.[1][2][3]

e Storage: Store at
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under inert atmosphere (
or Ar). Add copper wire or silver foil to stabilize against HBr formation.[1][2][3]

e Quenching: Quench spills with aqueous sodium bisulfite (

) to neutralize active bromine species before disposal.[1][2][3]
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¢ BenchChem Technical Support. (2025).

4.48 ppm. BenchChem. Link[2][3]

+ National Institute of Standards and Technology (NIST). Mass Spectrum of 1-bromo-4-
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e Vogel, A. I. (1989).[1][2][3] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1][2][3]
Longman Scientific & Technical.[1][2][3] (Standard protocol for Wohl-Ziegler bromination).

¢ Sigma-Aldrich. Safety Data Sheet: 4-Propylbenzyl bromide. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

